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Compound of Interest

Compound Name: Kaempferol 7-O-neohesperidoside

Cat. No.: B191661

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kaempferol 7-O-neohesperidoside is a flavonoid glycoside with significant potential for
application in cosmetic and dermatological formulations. This document provides detailed
application notes and experimental protocols to guide researchers and formulation scientists in
utilizing its beneficial properties for skin care. The primary activities of Kaempferol 7-O-
neohesperidoside and its aglycone, kaempferol, relevant to cosmetics include antioxidant,
anti-inflammatory, skin whitening, anti-aging (collagen synthesis), and photoprotective effects.

Physicochemical Properties

Property Value Reference
Molecular Formula C27H30015 [1]
Molecular Weight 594.5 g/mol [1]
Appearance Solid

N Soluble in DMSO, Acetone.
Solubility ] ) [2]
Slightly soluble in water.

UV Absorption Maxima 269, 369 nm
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Cosmetic Applications and Efficacy Data

The cosmetic benefits of Kaempferol 7-O-neohesperidoside are primarily attributed to its

antioxidant, anti-inflammatory, and enzyme-inhibitory activities. The following sections detail

these applications with supporting quantitative data, largely derived from studies on its

aglycone, kaempferol, which is readily released upon topical application and metabolism by

skin enzymes.

Skin Whitening and Hyperpigmentation Control

Kaempferol 7-O-neohesperidoside demonstrates potent skin whitening effects by inhibiting

melanin synthesis.[3] This is primarily achieved through the inhibition of tyrosinase, the key

enzyme in melanogenesis.[4]

Activity Test System

Key Findings Reference

B16F10 melanoma
Melanin Inhibition
cells

Kaempferol-7-O-a-I-
rhamnopyranoside (a
similar glycoside)
showed potent, dose-
dependent melanin
reduction.[3] A [3]
combination with
arbutin (1:40 ratio)
reduced melanin
production by up to
75.6%.[3]

) o Mushroom tyrosinase
Tyrosinase Inhibition
assay

Kaempferol-7-O-a-I-
rhamnopyranoside
exhibited remarkable
anti-tyrosinase
activity, comparable to
kojic acid.[3]

Anti-Inflammatory and Soothing Effects
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Kaempferol, the active form of Kaempferol 7-O-neohesperidoside in the skin, exhibits

significant anti-inflammatory properties by modulating key signaling pathways, making it

suitable for formulations aimed at sensitive or irritated skin.

Activity Test System Key Findings Reference
] 100 nM kaempferol

o TPA-stimulated o
Inhibition of Pro- significantly
) Normal Human ]
inflammatory ] ameliorated TPA- [5]

) Dermal Fibroblasts )

Mediators induced IL-1p3

(NHDF)

expression.[5]

Modulation of )
) ] TPA-stimulated NHDF
Signaling Pathways

Kaempferol (100 nM)
attenuated the 5]
phosphorylation of

IkBa and NF-kB.[5]

UVB-Induced

Inflammation

Mouse skin epidermal
JB6 P+ cells

Kaempferol (10-40
UM) suppressed UVB-
induced COX-2

protein expression.[6]

Antioxidant and Anti-Aging Properties

The antioxidant activity of Kaempferol 7-O-neohesperidoside helps protect the skin from

oxidative stress, a major contributor to skin aging. Its aglycone, kaempferol, also promotes

collagen synthesis, further contributing to its anti-aging potential.
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Activity

Test System

Key Findings Reference

DPPH Radical

Scavenging

In vitro assay

Kaempferol showed
stronger free radical
scavenging capacity

than its glycosides. 7]
Kaempferol-7-O-

glucoside also
demonstrated

significant activity.[7]

ROS Reduction

TPA-stimulated NHDF

100 nM kaempferol
blocked the TPA-

induced increase in
intracellular ROS.[5]

[5]

Collagen Synthesis

Hypertrophic scar

fibroblasts

Kaempferol
significantly
attenuated collagen
synthesis by inhibiting
the TGF-B1/Smads
signaling pathway.[8]

MMP Inhibition

Human hepatocellular

carcinoma cells

Kaempferol (25-100
UM) reduced the
activity and protein

expression of MMP-9.

Hyaluronan Synthesis

Human Keratinocytes
(HaCaT)

Kaempferol dose-
dependently

increased the [9]
production of

hyaluronic acid.[9]

Photoprotection

Kaempferol has been shown to mitigate the damage caused by UVB radiation, suggesting a

role for Kaempferol 7-O-neohesperidoside in sun care and post-sun formulations.
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Activity Test System Key Findings Reference
Topical application of
kaempferol (0.5 or 1.0
mg) significantl

UVB-Induced 9) sig y

) ) SKH-1 hairless mice
Carcinogenesis

suppressed SUV- [10]
induced tumor

incidence and volume.

[10]

UVB-Induced

Inflammation

Mouse skin

Topical kaempferol
treatment exerted

strong protective ]
effects against UVB-
induced photo-

inflammation.[6]

Signaling Pathways

The cosmetic benefits of Kaempferol 7-O-neohesperidoside are underpinned by its

interaction with key cellular signaling pathways.
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Figure 1: Kaempferol's Anti-Inflammatory Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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